Cas no 1607315-17-2 (1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine)

• Product Name: 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine
• CAS No: 1607315-17-2
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 6254147
• PubChem ID: 84595577
• Update Time: 2025-06-08

1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1607315-17-2
• 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine
• AKOS016981303
• Z1587748684
• EN300-26623166
• 1-[3-(4-METHYLBENZENESULFONYL)PROPYL]-4-(PROP-2-YN-1-YL)PIPERAZINE

• Inchi： 1S/C17H24N2O2S/c1-3-9-18-11-13-19(14-12-18)10-4-15-22(20,21)17-7-5-16(2)6-8-17/h1,5-8H,4,9-15H2,2H3
• InChI Key： ODBABYRLRYDPMB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCN1CCN(CC#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 320.15584919g/mol
• Monoisotopic Mass: 320.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49Ų

Additional information on 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine

Introduction to 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine (CAS No. 1607315-17-2)

1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine (CAS No. 1607315-17-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's structure includes a piperazine ring, a propargyl group, and a sulfonyl moiety, which collectively contribute to its biological activity and pharmacological properties.

The piperazine ring is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with various biological targets. The presence of the propargyl group adds further complexity and reactivity, making the compound a valuable candidate for drug design and development. The sulfonyl moiety, derived from the 4-methylphenyl group, enhances the compound's lipophilicity and stability, which are crucial for its bioavailability and efficacy.

Recent studies have explored the pharmacological properties of 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine in detail. One notable area of research is its potential as an antagonist for specific receptors, such as serotonin receptors. Serotonin receptors play a critical role in regulating various physiological processes, including mood, appetite, and sleep. By modulating these receptors, 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine could potentially be used to treat conditions such as depression, anxiety disorders, and sleep disorders.

In addition to its receptor-modulating properties, 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine has been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 1-[3-(4-Methylphenyl)sulfonylpropyl]-4-prop-2-ynylpiperazine has also been studied extensively. Its lipophilic nature allows for good absorption through biological membranes, leading to effective distribution throughout the body. However, the compound's metabolism and excretion pathways are still under investigation to ensure optimal dosing and minimize potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[3-(4-Methylphenyl)sulfonylpropyl)-4-prop-2-ynylpiperazine in human subjects. Early results have been promising, with the compound demonstrating favorable pharmacological properties and minimal adverse effects. These findings have sparked interest from both academic researchers and pharmaceutical companies, who are actively exploring its therapeutic potential.

Furthermore, the synthetic route for 1-[3-(4-Methylphenyl)sulfonylpropyl)-4-prop-2-ynylpiperazine has been optimized to improve yield and purity. This is crucial for large-scale production and commercialization of the compound. The synthetic process involves several steps, including the formation of the piperazine ring, introduction of the propargyl group, and attachment of the sulfonyl moiety. Each step is carefully controlled to ensure high product quality and consistency.

In conclusion, 1-[3-(4-Methylphenyl)sulfonylpropyl)-4-prop-2-ynylpiperazine (CAS No. 1607315-17-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.